1-(4-Iodophenyl)-N-methylmethanamine;hydrochloride
Overview
Description
The compound “1-(4-Iodophenyl)-N-methylmethanamine;hydrochloride” is an organic compound that contains an iodine atom attached to a phenyl group (a ring of six carbon atoms), and a methylamine group (a nitrogen atom attached to a hydrogen and a methyl group). The hydrochloride indicates that it is a salt of hydrochloric acid .
Molecular Structure Analysis
The molecular structure of this compound would likely consist of a phenyl ring with an iodine atom at the 4-position, and a N-methylamine group attached at the 1-position . The presence of the iodine atom could potentially influence the electronic properties of the molecule .Physical and Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. The presence of the iodine atom and the N-methylamine group in this compound could influence its properties such as solubility, melting point, and reactivity .Scientific Research Applications
Pharmacological Investigations
Compounds structurally related to 1-(4-Iodophenyl)-N-methylmethanamine hydrochloride have been extensively studied for their pharmacological properties. For instance, studies on derivatives have explored their potential as inverse agonists at serotonin receptors, highlighting the utility in psychopharmacology and potential antipsychotic applications (Vanover et al., 2006). Similarly, investigations into compounds with methanamine components have examined their effects on neurotransmitter systems, offering insights into their roles in modulating dopaminergic and serotonergic pathways, which could inform the development of novel therapeutic agents (Tancer & Johanson, 2003).
Synthetic Chemistry Applications
The versatility of iodophenyl compounds in synthetic chemistry is well-documented, with research showing their utility in facilitating novel synthetic pathways. Studies on the aminocarbonylation of para-substituted iodobenzenes, for example, have demonstrated the efficiency of these compounds in synthesizing a wide range of amides and ketocarboxamides, underscoring their significance in organic synthesis (Marosvölgyi-Haskó et al., 2016). This research points to the potential of 1-(4-Iodophenyl)-N-methylmethanamine hydrochloride in facilitating the development of new chemical entities and materials.
Material Science and Light-Emitting Applications
The exploration of light-emitting compounds and materials also benefits from the study of iodophenyl and methanamine derivatives. Research into polyamide and poly(amide-imide)s containing oxadiazole rings, for example, has revealed their potential in creating materials with desirable optical properties, such as high fluorescence quantum yield and significant Stokes shift values. These findings suggest applications in optoelectronic devices and sensors, indicating the broader utility of compounds related to 1-(4-Iodophenyl)-N-methylmethanamine hydrochloride in material science (Hamciuc et al., 2015).
Mechanism of Action
Properties
IUPAC Name |
1-(4-iodophenyl)-N-methylmethanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10IN.ClH/c1-10-6-7-2-4-8(9)5-3-7;/h2-5,10H,6H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WLSBEFJSAHIZPA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1=CC=C(C=C1)I.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11ClIN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.54 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
2411267-07-5 |
Source
|
| Record name | [(4-iodophenyl)methyl](methyl)amine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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